N-(2,3-dichlorophenyl)-2,5-dimethoxybenzenesulfonamide

• IUPAC Name: N-(2,3-dichlorophenyl)-2,5-dimethoxybenzenesulfonamide
• InChI: InChI=1S/C14H13Cl2NO4S/c1-20-9-6-7-12(21-2)13(8-9)22(18,19)17-11-5-3-4-10(15)14(11)16/h3-8,17H,1-2H3
• InChI Key: AOBQMGIILLCUKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C14H13Cl2NO4S
• Molecular Weight: 362.2 g/mol

Description

N-(2,3-dichlorophenyl)-2,5-dimethoxybenzenesulfonamide, commonly referred to as "DCB" is a chemical compound that has been extensively studied for its potential applications in scientific research. DCB is a sulfonamide derivative and belongs to the class of compounds known as arylsulfonamides.

Mechanism of Action

The mechanism of action of DCB is not fully understood. However, it is believed that DCB exerts its effects by binding to specific target proteins in cells. For example, DCB has been shown to bind to carbonic anhydrase, inhibiting its activity. DCB has also been shown to bind to NF-κB, preventing its activation and subsequent signaling.
Biochemical and physiological effects:
DCB has been shown to have a variety of biochemical and physiological effects. For example, DCB has been shown to inhibit the activity of carbonic anhydrase, leading to a decrease in the production of bicarbonate ions. This can have downstream effects on various biological processes, such as acid-base balance and electrolyte homeostasis.
DCB has also been shown to inhibit the activity of NF-κB, leading to a decrease in the production of pro-inflammatory cytokines. This can have downstream effects on various biological processes, such as immune function and inflammation.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DCB in lab experiments is its specificity. DCB has been shown to bind to specific target proteins, making it a useful tool for studying the role of these proteins in various biological processes.
However, one of the limitations of using DCB in lab experiments is its potential toxicity. DCB has been shown to be toxic to certain cell types, particularly at high concentrations. Therefore, caution should be exercised when using DCB in lab experiments.

Future Directions

There are several future directions for the study of DCB. One area of interest is the development of new anti-inflammatory drugs based on the structure of DCB. Another area of interest is the study of the role of carbonic anhydrase in various biological processes, and the development of new carbonic anhydrase inhibitors based on the structure of DCB.
In addition, there is potential for the use of DCB in the treatment of certain diseases. For example, DCB has been shown to have anti-cancer properties, and may be useful in the development of new cancer therapies.
Conclusion:
In conclusion, N-(2,3-dichlorophenyl)-2,5-dimethoxybenzenesulfonamide, or DCB, is a sulfonamide derivative that has been extensively studied for its potential applications in scientific research. DCB has been shown to have a variety of biochemical and physiological effects, and has been used in a variety of research applications, including as a carbonic anhydrase inhibitor and as an anti-inflammatory agent. While there are limitations to its use in lab experiments, DCB remains a promising candidate for the development of new drugs and therapies.

Scientific Research Applications

DCB has been used in a variety of scientific research applications. One of the primary uses of DCB is as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate ions. DCB has been shown to inhibit the activity of carbonic anhydrase, making it a useful tool for studying the role of this enzyme in various biological processes.
DCB has also been studied for its potential use as an anti-inflammatory agent. Inflammation is a complex process that involves the activation of various signaling pathways. DCB has been shown to inhibit the activity of a key signaling molecule called NF-κB, which is involved in the regulation of inflammation. This makes DCB a promising candidate for the development of new anti-inflammatory drugs.